Cas no 2190-28-5 ([1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate)

• Product Name: [1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate
• CAS No: 2190-28-5
• MF: C₅₅H₁₀₄O₆
• MW: 861.410678863525
• CID: 2656015
• PubChem ID: 5365005
• Update Time: 2025-06-13

[1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate Chemical and Physical Properties

Names and Identifiers

• 2-Oleo-palmitostearin
• [1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate
• TG 16:0_18:0_18:1
• 1-Palmito-2-stearoolein
• 3-(Palmitoyloxy)-2-(stearoyloxy)propyl (9Z)-9-octadecenoate #
• AKOS040754632
• TG 52:1
• [1-hexadecanoyloxy-3-[(Z)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate
• DTXSID501144826
• PD117327
• 2190-28-5
• SCHEMBL3199158
• 3-(Palmitoyloxy)-2-(stearoyloxy)propyl oleate
• Olein, 3-palmito-2-stearo-1-
• 3-[(1-Oxohexadecyl)oxy]-2-[(1-oxooctadecyl)oxy]propyl (9Z)-9-octadecenoate
• 9-Octadecenoic acid (Z)-, 3-[(1-oxohexadecyl)oxy]-2-[(1-oxooctadecyl)oxy]propyl ester
• 1-Palmitoyl-2-Stearoyl-3-Oleoyl-rac-glycerol
• NPCZZYKITFKRQZ-RFBIWTDZSA-N
• 1-O-Palmitoyl-2-O-stearoyl-3-O-oleoylglycerol
• 1-PALMITIN-2-STEARIN-3-OLEIN

• Inchi： 1S/C55H104O6/c1-4-7-10-13-16-19-22-25-27-30-33-36-39-42-45-48-54(57)60-51-52(50-59-53(56)47-44-41-38-35-32-29-24-21-18-15-12-9-6-3)61-55(58)49-46-43-40-37-34-31-28-26-23-20-17-14-11-8-5-2/h25,27,52H,4-24,26,28-51H2,1-3H3/b27-25+
• InChI Key： NPCZZYKITFKRQZ-IMVLJIQESA-N
• SMILES： O(C(COC(CCCCCCC/C=C/CCCCCCCC)=O)COC(CCCCCCCCCCCCCCC)=O)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 860.78329103g/mol
• Monoisotopic Mass: 860.78329103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 61
• Rotatable Bond Count: 53
• Complexity: 947
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9
• XLogP3: 23.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols

Additional information on [1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate

Recent Advances in the Study of 2190-28-5 and [1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] Octadecanoate

The chemical compound with CAS number 2190-28-5 and the structured lipid [1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate have garnered significant attention in recent biochemical and pharmaceutical research. These compounds are pivotal in the development of novel drug delivery systems, lipid-based therapeutics, and functional biomaterials. This research briefing synthesizes the latest findings and explores their implications for the field.

Recent studies have highlighted the role of 2190-28-5 as a versatile intermediate in the synthesis of complex lipids and surfactants. Its unique chemical properties, including stability and reactivity under physiological conditions, make it an attractive candidate for pharmaceutical formulations. Concurrently, [1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate has been investigated for its potential in enhancing the bioavailability of poorly soluble drugs, owing to its amphiphilic nature and ability to form stable micelles.

A 2023 study published in the Journal of Lipid Research demonstrated that [1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate significantly improved the encapsulation efficiency of hydrophobic drugs in nanoemulsions. The research employed advanced techniques such as dynamic light scattering (DLS) and cryo-electron microscopy to characterize the nanostructures, revealing uniform particle size distribution and enhanced drug-loading capacity. These findings suggest promising applications in targeted cancer therapy and other precision medicine approaches.

In parallel, investigations into 2190-28-5 have uncovered its utility in enzymatic catalysis and bioconjugation. A team at MIT reported the successful use of this compound as a linker molecule in antibody-drug conjugates (ADCs), showcasing its potential to improve the stability and efficacy of next-generation biopharmaceuticals. The study, published in Nature Biotechnology, emphasized the compound's compatibility with various conjugation chemistries, including click chemistry and maleimide-thiol reactions.

The synergistic potential of these compounds was explored in a groundbreaking 2024 study by researchers at the University of Cambridge. By combining 2190-28-5-derived linkers with [1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate-based delivery systems, the team achieved unprecedented control over drug release kinetics. This hybrid approach demonstrated enhanced therapeutic outcomes in animal models of inflammatory diseases, with reduced off-target effects compared to conventional formulations.

Despite these advancements, challenges remain in scaling up production and ensuring regulatory compliance for clinical applications. Recent analytical studies have focused on developing robust quality control methods for both compounds, employing high-performance liquid chromatography (HPLC) coupled with mass spectrometry to ensure purity and batch-to-batch consistency. These efforts are crucial for translating laboratory successes into commercially viable pharmaceutical products.

Looking ahead, the research community anticipates further exploration of these compounds in emerging areas such as mRNA vaccine delivery and personalized medicine. The unique physicochemical properties of 2190-28-5 and [1-Hexadecanoyloxy-3-[(E)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate position them as key players in addressing current limitations in drug formulation and delivery. Continued interdisciplinary collaboration between chemists, biologists, and pharmaceutical scientists will be essential to fully realize their potential in improving human health.